Cas no 2012951-07-2 (1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-2-methoxy-2-methylbutane)

• Product Name: 1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-2-methoxy-2-methylbutane
• CAS No: 2012951-07-2
• MF: C₁₀H₂₀ClIO₂
• MW: 334.622075080872
• CID: 6422515
• PubChem ID: 165489507
• Update Time: 2025-06-28

1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-2-methoxy-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-2-methoxy-2-methylbutane
• 2012951-07-2
• EN300-1136342
• 1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]-2-methoxy-2-methylbutane

• Inchi： 1S/C10H20ClIO2/c1-5-9(2,13-4)8-14-10(3,6-11)7-12/h5-8H2,1-4H3
• InChI Key： SQZYQIIWGJYXIM-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCC(C)(CC)OC

Computed Properties

• Exact Mass: 334.01966g/mol
• Monoisotopic Mass: 334.01966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-2-methoxy-2-methylbutane

Chemical Compound CAS No. 2012951-07-2: A Comprehensive Overview

The compound with CAS Registry Number 2012951-07-2, commonly referred to as 1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-2-methoxy-2-methylbutane, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising roles in advanced chemical synthesis and material science.

The molecular structure of 1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy is characterized by a combination of halogen substituents (chlorine and iodine) and oxygen-containing functional groups, which contribute to its reactivity and versatility. The presence of these groups makes it an ideal candidate for various substitution reactions, particularly in the context of drug discovery and development. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, where precise control over molecular architecture is crucial.

One of the most notable aspects of this compound is its role in modern synthetic chemistry. Researchers have explored its use as a building block for constructing complex molecules with intricate stereochemistry. For instance, the iodine substituent at the 3-position of the propanol group facilitates nucleophilic substitution reactions, enabling the creation of diverse derivatives. This has been particularly valuable in the development of novel pharmaceutical agents targeting specific biological pathways.

In addition to its synthetic applications, this compound has shown promise in materials science. Its unique combination of halogen atoms and oxygen functionalities makes it a potential candidate for use in advanced polymers or specialty chemicals. Recent advancements in catalytic processes have further enhanced its utility, allowing for more efficient synthesis pathways that minimize environmental impact.

The compound's stability under various reaction conditions has also been a subject of extensive research. Studies have demonstrated that its reactivity can be fine-tuned by modifying reaction conditions, such as temperature and solvent choice. This level of control is essential for scaling up production processes while maintaining product quality and consistency.

From an environmental standpoint, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Research indicates that it undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is vital for developing sustainable manufacturing practices and ensuring compliance with environmental regulations.

In conclusion, the compound with CAS No. 2012951 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical frontiers. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make even greater contributions to the fields of chemistry and materials science.